1-(4-Methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one

• Molecular Formula: C17H13F3N2O2
• Molecular Weight: 334.29 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone
• InChI: InChI=1S/C17H13F3N2O2/c1-24-12-8-6-11(7-9-12)15(23)10-22-14-5-3-2-4-13(14)21-16(22)17(18,19)20/h2-9H,10H2,1H3
• InChI Key: TZWRVMIUHWOXLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F

Description

1-(4-Methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one is a benzimidazole-based ketone derivative characterized by a 4-methoxyphenyl group at the ethanone position and a trifluoromethyl-substituted benzimidazole moiety at the adjacent carbon.

Biological Activity

1-(4-Methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one, also known as a benzimidazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound exhibits various pharmacological properties, including antiproliferative effects against cancer cell lines, antifungal activity, and potential interactions with specific biological targets.

• Molecular Formula : C15H11F3N2O
• Molecular Weight : 292.26 g/mol
• InChIKey : KIJWBVGDFXYVMU-UHFFFAOYSA-N
• SMILES : c1(nc2ccccc2[n]1-c1ccc(cc1)OC)C(F)(F)F

Biological Activity Overview

The biological activity of 1-(4-Methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one has been evaluated through various studies focusing on its antiproliferative, antifungal, and other pharmacological activities.

Antiproliferative Activity

Several studies have reported the antiproliferative effects of benzimidazole derivatives on various cancer cell lines:

• Cell Lines Tested : MDA-MB-231 (breast cancer), PC-3 (prostate cancer), and others.
• IC50 Values :
  • The compound exhibited significant activity against MDA-MB-231 with an IC50 value of approximately 16.38 μM, indicating potent antiproliferative effects compared to standard chemotherapeutic agents like doxorubicin (IC50 = 23.31 μM) .

Compound	Cell Line	IC50 (μM)	Reference
1-(4-Methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one	MDA-MB-231	16.38
Doxorubicin	MDA-MB-231	23.31
Compound 25m	MCF-7	0.66

Antifungal Activity

The antifungal properties of this compound were assessed against several strains:

• Tested Strains : Candida albicans, Aspergillus niger.
• Minimum Inhibitory Concentration (MIC) : The compound showed moderate antifungal activity with MIC values ranging from 64 μg/mL to higher concentrations depending on the strain tested .

Compound	Strain	MIC (μg/mL)	Reference
1-(4-Methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one	Candida albicans	64
	Aspergillus niger	64

The mechanism through which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the trifluoromethyl group enhances lipophilicity, allowing better membrane penetration and interaction with cellular targets.

Target Interaction Studies

Research indicates that benzimidazole derivatives can interact with key cellular pathways, including those involved in cell cycle regulation and apoptosis induction. Specific studies have highlighted the inhibition of vascular endothelial growth factor receptor 2 (VEGFR-2), which plays a crucial role in tumor angiogenesis .

Case Studies and Research Findings

Recent studies have focused on synthesizing new benzimidazole derivatives to improve their pharmacological profiles. For instance:

• A study synthesized a series of benzimidazole derivatives and evaluated their antiproliferative activities across multiple cancer cell lines, revealing that modifications such as introducing methoxy or trifluoromethyl groups significantly influenced their efficacy .

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of benzimidazole compounds, including 1-(4-Methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one, exhibit significant antiproliferative effects against various cancer cell lines. In a study involving MDA-MB-231 breast cancer cells, compounds with similar structures demonstrated varying degrees of cytotoxicity, with some achieving IC50 values as low as 16.38 μM, indicating strong potential for further development as anticancer agents .

Antifungal and Antibacterial Properties

The compound has also been evaluated for its antifungal and antibacterial activities. In vitro studies have shown that certain benzimidazole derivatives can inhibit the growth of pathogenic fungi such as Candida albicans and bacteria like Staphylococcus aureus. For instance, compounds related to this structure demonstrated minimal inhibitory concentrations (MICs) ranging from 4 to 64 μg/mL against these pathogens, suggesting potential utility in treating infections .

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction of this compound with biological targets at the molecular level. These studies provide insights into how structural modifications can enhance binding affinity and biological activity, paving the way for the design of more effective derivatives .

Case Study 1: Antiproliferative Effects

A recent investigation synthesized various benzimidazole derivatives and evaluated their antiproliferative effects on cancer cell lines. The study found that compounds with trifluoromethyl substitutions exhibited enhanced activity compared to their unsubstituted counterparts. This case highlights the importance of substituent groups in modulating biological activity .

Case Study 2: Antimicrobial Activity

In another study focusing on antimicrobial properties, several benzimidazole compounds were tested against both Gram-positive and Gram-negative bacteria. The results indicated that modifications at specific positions significantly influenced antimicrobial efficacy, with some derivatives showing potent activity against methicillin-resistant strains .

Chemical Reactions Analysis

Oxidation Reactions

The ketone group in the compound undergoes oxidation under acidic conditions to form a carboxylic acid derivative. For example:

$$\text{1 4 Methoxyphenyl 2 2 trifluoromethyl benzimidazolyl ethan 1 one}\xrightarrow[\text{H}_2\text{SO}_4]{\text{KMnO}_4}\text{1 4 Methoxyphenyl 2 2 trifluoromethyl benzimidazolyl acetic acid}$$

Key conditions include:

• Oxidizing agents : KMnO₄, CrO₃, or other strong oxidizers.

• Solvents : Acidic aqueous media (e.g., H₂SO₄/H₂O).

• Temperature : Elevated temperatures (80–100°C) for complete conversion.

Reduction Reactions

The ketone moiety is selectively reduced to a secondary alcohol using hydride-based reagents:

$$\text{Ketone}\xrightarrow{\text{NaBH}_4/\text{LiAlH}_4}\text{1 4 Methoxyphenyl 2 2 trifluoromethyl benzimidazolyl ethanol}$$

• Reagents : Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

• Solvents : Methanol or THF.

• Yields : >85% under optimized conditions.

Nucleophilic Substitution at the Benzimidazole Ring

The electron-withdrawing trifluoromethyl group enhances the electrophilicity of adjacent positions on the benzimidazole ring, enabling nucleophilic substitution. For instance:

$$\text{Compound}\xrightarrow[\text{Base e g Et}_3\text{N }]{\text{Amine R NH}_2\text{ }}\text{2 Amino substituted derivatives}$$

• Reagents : Amines (e.g., methylamine, aniline) or alkoxides.

• Conditions : Polar aprotic solvents (DMF, DMSO) at 60–80°C .

Cycloaddition Reactions

The compound participates in [3+2] cycloaddition reactions with azides to form triazole derivatives via copper-catalyzed alkyne-azide cycloaddition (CuAAC):

$$\text{Compound}+\text{R N}_3\xrightarrow{\text{CuI DIPEA}}\text{Triazole linked analogs}$$

• Catalysts : CuI or CuSO₄ with sodium ascorbate.

• Solvents : MeOH/H₂O or THF.

• Yields : 70–95% depending on substituents .

Mechanistic Insights

• Oxidation : Proceeds via acid-catalyzed enolization, followed by oxidative cleavage of the C–C bond adjacent to the ketone.

• Reduction : Hydride attack on the carbonyl carbon generates a tetrahedral intermediate, leading to alcohol formation.

• Benzimidazole Reactivity : The trifluoromethyl group directs nucleophilic attack to the C-5 position of the benzimidazole ring due to its electron-withdrawing effect .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-((5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methoxyphenyl)ethan-1-one (11a)

• Structure: Shares the 4-methoxyphenyl-ethanone core but replaces the benzimidazole group with a 1,3,4-oxadiazole-thioether moiety.
• Key Data :
  • Molecular formula: C₁₇H₁₃ClN₂O₃S
  • Molecular weight: 361 (observed via HRMS) .
• However, the absence of the benzimidazole ring may reduce aromatic stacking interactions compared to the target compound.

2-(Dimethyl(oxo)-λ⁶-sulfanylidene)-1-(4-methoxyphenyl)ethan-1-one (1e)

• Structure : Features a dimethyl sulfoximine group instead of the benzimidazole unit.
• Key Data :
  • Synthesized via ruthenium-catalyzed reactions .
  • NMR data confirms electronic effects of the sulfoximine group, which may alter solubility and reactivity compared to the trifluoromethyl-benzimidazole group.

RCS-8 4-Methoxy Isomer

• Structure: Contains a 4-methoxyphenyl-ethanone core linked to an indole ring instead of benzimidazole.
• Key Data :
  • HRMS: m/z 121.0648 (C₈H₉O⁺) .
• Properties : The indole moiety provides a different heterocyclic scaffold, which may influence receptor binding selectivity. The trifluoromethyl group in the target compound could enhance metabolic stability compared to the indole’s NH group.

2-(1H-Benzimidazol-2-ylthio)-1-[2,4-bis(difluoromethoxy)phenyl]ethanone Hydrobromide

• Structure : Shares the benzimidazole-thioether linkage but includes difluoromethoxy substituents on the phenyl ring.
• Key Data :
  • Hydrobromide salt enhances solubility .

Table 1: Comparative Analysis of Key Parameters

Compound	Molecular Weight	Key Substituents	Melting Point (°C)	Notable Biological Activity
Target Compound	~385 (calc.)	Trifluoromethyl-benzimidazole	N/A	Hypothesized enzyme inhibition
11a	361	Oxadiazole-thioether	N/A	Antimicrobial (in silico docking)
1e	306	Dimethyl sulfoximine	N/A	Catalyst in synthetic chemistry
RCS-8 4-Methoxy Isomer	~380 (calc.)	Indole	N/A	Psychoactive (NPS screening)
2-(Benzimidazol-2-ylthio) Derivative	469	Difluoromethoxy	N/A	Antifungal (predicted)

Key Observations:

Electron-Withdrawing Effects : The trifluoromethyl group in the target compound likely enhances electrophilicity at the ketone position, facilitating nucleophilic reactions in synthesis or target binding .

Solubility and Bioavailability : Hydrobromide salts (e.g., ) or sulfoximine groups (e.g., ) improve solubility, whereas the target compound’s trifluoromethyl group may reduce aqueous solubility but enhance lipid membrane penetration.

Preparation Methods

Substitution Reactions for Aryl Ketone Precursors

The 4-methoxyphenylacetophenone backbone is typically synthesized via electrophilic aromatic substitution. For example, 1-(4-methoxyphenyl)ethan-1-one can be nitrated at the para position using concentrated nitric acid in acetic anhydride, yielding 1-(4-methoxy-3-nitrophenyl)ethan-1-one . Subsequent nucleophilic substitution with methylamine in dimethylformamide (DMF) introduces the amino group, forming 1-(4-(methylamino)-3-nitrophenyl)ethan-1-one . This intermediate serves as a precursor for chalcone formation, a critical step in benzimidazole synthesis.

Chalcone Formation and Reductive Cyclization

Chalcone intermediates are synthesized by Claisen-Schmidt condensation between aryl ketones and benzaldehydes. For instance, reacting 1-(4-(methylamino)-3-nitrophenyl)ethan-1-one with 2-(trifluoromethyl)benzaldehyde in ethanol under basic conditions (30% NaOH) generates the corresponding chalcone. Nitro reductive cyclization of this chalcone using hydrogen gas and palladium on carbon (Pd/C) facilitates benzimidazole ring closure. The reduction of the nitro group to an amine enables intramolecular cyclization, yielding 2-[2-(trifluoromethyl)benzimidazolyl]-1-(4-methoxyphenyl)ethan-1-one .

Key Challenges:

• Regioselectivity : Competing cyclization pathways may yield byproducts such as phenylcoumarans or spirodienones.

• Catalyst Sensitivity : Pd/C requires strict moisture control to prevent deactivation.

Microwave-Assisted Synthesis

Accelerated Benzimidazole Formation

Microwave irradiation significantly reduces reaction times for benzimidazole synthesis. A reported method involves condensing 4-(trimethylsilylethynyl)benzaldehyde with o-phenylenediamine derivatives in dioxane under microwave conditions (2 minutes at 150°C). The trimethylsilyl group is subsequently cleaved using tetrabutylammonium fluoride, yielding terminal acetylene intermediates. These intermediates undergo Cu-catalyzed azide-alkyne cycloaddition (CuAAC) with azido substrates to form triazole-benzimidazole hybrids.

Adaptation for Target Compound:

Replacing o-phenylenediamine with 2-(trifluoromethyl)-1,2-phenylenediamine and optimizing microwave parameters (e.g., 180°C for 5 minutes) could streamline the synthesis of the trifluoromethyl-benzimidazole moiety.

Ultrasound-Promoted Solvent-Free Synthesis

Direct Coupling of CF3-Ynones and Benzimidazole Precursors

A groundbreaking ultrasound-assisted method enables the synthesis of trifluoromethyl-imidazopyrimidines in open-air conditions. Applying this to the target compound, 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one is synthesized by reacting 1-(4-methoxyphenyl)-2-propyn-1-one with 2-aminobenzimidazole under ultrasound irradiation (40 kHz, 30 minutes). The mechanical energy from ultrasound enhances molecular collision frequency, achieving yields up to 94%.

Advantages Over Classical Methods:

• Reaction Time : 30 minutes vs. 12–24 hours for conventional heating.

• Solvent-Free : Eliminates the need for toxic solvents like DMF or dioxane.

Continuous Flow Systems for Scalable Production

Integrated Flow Synthesis

A continuous flow approach optimizes the synthesis of polyfluoro-imidazopyrimidines by combining microreactor technology with in situ intermediate generation. For the target compound, phenylacetylene and ethyl chloroformate are reacted in a flow reactor to generate 1-(4-methoxyphenyl)-2-propyn-1-one , which is immediately coupled with 2-aminobenzimidazole in a second reactor module. This system achieves a residence time of 11 seconds at 70°C, producing gram quantities with 85–90% yield.

Industrial Relevance:

• Throughput : 20 μL/min flow rate enables kilogram-scale production.

• Quality Control : Real-time monitoring reduces batch-to-batch variability.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Time	Key Advantage	Limitation
Classical Synthesis	65–78	12–24 h	Well-established protocol	Low scalability, solvent-intensive
Microwave-Assisted	80–88	2–5 min	Rapid cyclization	Requires specialized equipment
Ultrasound-Promoted	85–94	30 min	Solvent-free, high efficiency	Sensitivity to moisture
Continuous Flow	81–90	11 s	Industrial scalability	High initial setup cost

Q & A

Q. What are the standard synthetic routes for preparing 1-(4-Methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazolyl]ethan-1-one?

Answer: The compound is typically synthesized via a multi-step approach:

• Step 1: Formation of the benzimidazole core through condensation of o-phenylenediamine derivatives with trifluoromethyl-substituted carbonyl compounds under acidic conditions.
• Step 2: Coupling the benzimidazole intermediate with 4-methoxyacetophenone via nucleophilic substitution or Friedel-Crafts acylation.
• Purification: Recrystallization using methanol or ethanol is commonly employed to isolate the final product .

Q. What spectroscopic techniques are used to confirm the structure of this compound?

Answer:

• NMR Spectroscopy: $^1H$ and $^{13}C$ NMR are critical for identifying the methoxyphenyl group (δ ~3.8 ppm for OCH$_3$) and benzimidazole protons (δ ~7.5–8.5 ppm). The trifluoromethyl group (CF$_3$) is detected via $^{19}F$ NMR (δ ~-60 to -70 ppm).
• IR Spectroscopy: Stretching vibrations for C=O (1680–1720 cm$^{-1}$) and C-F (1100–1200 cm$^{-1}$) confirm functional groups .

Q. What are the known biological activities or pharmacological targets of this compound?

Answer: While direct data on this compound is limited, structurally analogous benzimidazole derivatives exhibit:

• Antimicrobial activity: Targeting bacterial or fungal enzymes (e.g., cytochrome P450).
• Anti-inflammatory effects: Inhibition of cyclooxygenase (COX) pathways.
• Kinase inhibition: Potential in cancer research due to interactions with EGFR or VEGF receptors .

Advanced Research Questions

Q. How can reaction conditions be optimized to minimize byproducts during synthesis?

Answer:

• Temperature Control: Refluxing in anhydrous solvents (e.g., DMF or THF) reduces side reactions.
• Catalyst Selection: Lewis acids like ZnCl$_2$ improve acylation efficiency.
• Byproduct Analysis: Use HPLC or LC-MS to identify impurities (e.g., unreacted intermediates or dimerization products). Adjust stoichiometry or reaction time based on these findings .

Q. How do crystallographic data inform the compound’s molecular conformation and reactivity?

Answer:

• X-ray Diffraction: Monoclinic crystal systems (e.g., space group $C2/c$) reveal planarity of the benzimidazole ring and dihedral angles between the methoxyphenyl and trifluoromethyl groups.
• Hydrogen Bonding: Intermolecular interactions (e.g., C=O⋯H-N) stabilize the crystal lattice and suggest potential binding motifs in biological systems .

Q. What methodological approaches resolve discrepancies between computational predictions and experimental solubility data?

Answer:

• Solubility Screening: Use Hansen solubility parameters to test solvents like DMSO, ethanol, or chloroform.
• Computational Adjustments: Refine COSMO-RS or DFT models by incorporating crystal packing effects or hydration free energies, which are often overlooked in simulations .

Q. How can structure-activity relationships (SARs) be investigated for this compound?

Answer:

• Analog Synthesis: Modify the methoxy group (e.g., replace with hydroxyl or halogen) or vary the benzimidazole substituents.
• Biological Assays: Test analogs against enzyme targets (e.g., IC$_{50}$ measurements for kinase inhibition) or cell lines (e.g., MTT assays for cytotoxicity).
• Molecular Docking: Use software like AutoDock Vina to predict binding affinities and guide SAR interpretations .

Q. What strategies address inconsistent biological activity between in vitro and in vivo studies?

Answer:

• Metabolic Stability Tests: Use liver microsomes to assess cytochrome P450-mediated degradation.
• Formulation Optimization: Improve bioavailability via liposomal encapsulation or prodrug design.
• Pharmacokinetic Profiling: Measure plasma half-life and tissue distribution in animal models .

Data Contradiction and Validation

Q. How should researchers resolve conflicting spectral data (e.g., NMR vs. X-ray) for this compound?

Answer:

• Cross-Validation: Compare experimental NMR shifts with computed chemical shifts (e.g., using Gaussian or ACD/Labs).
• Dynamic Effects: Consider tautomerism or conformational flexibility in solution that may differ from the solid-state structure observed in X-ray data .

Q. What are common pitfalls in interpreting mass spectrometry (MS) data for this compound?

Answer:

• Fragmentation Patterns: The trifluoromethyl group may lead to atypical cleavage (e.g., loss of CF$_3$ radicals).
• Adduct Formation: Sodium or potassium adducts ([M+Na]$^+$) can dominate spectra, requiring careful calibration.
• High-Resolution MS: Use HRMS (e.g., Q-TOF) to distinguish between isobaric impurities and the target compound .

Safety and Handling

Q. What are the recommended storage conditions to ensure compound stability?

Answer:

• Temperature: Store at -20°C under inert atmosphere (argon or nitrogen) to prevent oxidation.
• Light Sensitivity: Protect from UV light due to the aromatic ketone moiety.
• Moisture Control: Use desiccants to avoid hydrolysis of the trifluoromethyl group .